Cas no 1801767-24-7 ((3R,4S)-3-Methyl-2-oxa-8-azaspiro[4.5]decan-4-amine)

(3R,4S)-3-Methyl-2-oxa-8-azaspiro[4.5]decan-4-amine is a chiral spirocyclic amine derivative with a rigid bicyclic structure, offering stereochemical precision and conformational stability. Its unique spiro[4.5]decane scaffold, incorporating both oxygen and nitrogen heteroatoms, makes it a valuable intermediate in pharmaceutical synthesis, particularly for targeting central nervous system (CNS) receptors or enzyme inhibition. The defined (3R,4S) stereochemistry ensures high enantiomeric purity, critical for structure-activity relationship studies. The amine functionality provides a versatile handle for further derivatization, while the spirocyclic framework enhances metabolic stability. This compound is suited for applications in medicinal chemistry, where rigid, three-dimensional architectures are sought to improve binding selectivity and pharmacokinetic properties.
(3R,4S)-3-Methyl-2-oxa-8-azaspiro[4.5]decan-4-amine structure
1801767-24-7 structure
Product Name:(3R,4S)-3-Methyl-2-oxa-8-azaspiro[4.5]decan-4-amine
CAS No:1801767-24-7
MF:C9H18N2O
MW:170.252022266388
CID:5039971
Update Time:2025-06-09

(3R,4S)-3-Methyl-2-oxa-8-azaspiro[4.5]decan-4-amine Chemical and Physical Properties

Names and Identifiers

    • (3R,4S)-3-Methyl-2-oxa-8-azaspiro[4.5]decan-4-amine
    • Inchi: 1S/C9H18N2O/c1-7-8(10)9(6-12-7)2-4-11-5-3-9/h7-8,11H,2-6,10H2,1H3/t7-,8-/m1/s1
    • InChI Key: QORIMRSQLRAMSF-HTQZYQBOSA-N
    • SMILES: O1[C@H](C)[C@H](C2(C1)CCNCC2)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 166
  • XLogP3: -0.4
  • Topological Polar Surface Area: 47.3

(3R,4S)-3-Methyl-2-oxa-8-azaspiro[4.5]decan-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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(3R,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-amine
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